Cas no 1420859-80-8 (Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate)

Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its azetidine ring and reactive bromoethyl substituent. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The bromoethyl moiety serves as a key functional handle for further derivatization, enabling nucleophilic substitution or cross-coupling reactions. This compound is widely employed in pharmaceutical and agrochemical research for constructing nitrogen-containing heterocycles and complex scaffolds. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a practical choice for medicinal chemistry and materials science applications.

Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate structure

1420859-80-8 structure

Product Name:Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate

CAS No:1420859-80-8

MF:C₁₀H₁₈BrNO₂

MW:264.159422397614

MDL:MFCD24382790

CID:2177792

PubChem ID:71629211

Update Time:2025-10-19

Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate
- 1-Boc-3-(2-Bromoethyl)azetidine
- AM98989
- AK173212
- SCHEMBL14921250
- VGC85980
- AKOS025395881
- SY322785
- tert-Butyl3-(2-bromoethyl)azetidine-1-carboxylate
- DB-266886
- XH0802
- CS-0079201
- F8888-0094
- C72651
- EN300-190706
- SB50698
- MFCD24382790
- AS-68382
- 1420859-80-8
- 821-866-3
- Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate
- MDL： MFCD24382790
- Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h8H,4-7H2,1-3H3
- InChI Key： IMCAWEYWTGJUEH-UHFFFAOYSA-N
- SMILES： BrCCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 263.05209g/mol
Monoisotopic Mass: 263.05209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.3

Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Store in freezer, under -20°C

Tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate Pricemore >>

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